7-(5-Hydroxyhexyl)-1,3-dimethylxanthine
Cat. No. B8496648
M. Wt: 280.32 g/mol
InChI Key: HSUAWWZANQUYQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04576947
Procedure details
15 g of 7-(5-oxohexyl)-1,3-dimethylxanthine are dissolved in 100 ml of ethanol and mixed portionwise at room temperature with 3.8 g of sodium borohydrate (110% of theory) in solid form or in alcoholic suspension. At the end of addition stirring takes place for 30 minutes. Subsequently heating takes place to boiling temperature. At this time the reaction is completed. The course of the reaction is followed by thin layer chromatography. The solvent is evaporated on a rotary evaporator. The residue is boiled e.g. with 50 ml isopropanol or ethyl acetate. The insoluble substance is filtered off and discarded. The extract is crystallised by evaporation. 7-(5-hydroxyhexyl)-1,3-dimethylxanthine of m.p. 93° to 94° C. in a yield of 86% by weight is obtained. The substance after chromatography with silica gel F254 (Merck sheets) as the absorbent and with a mixture of benzene and acetone in a volume ratio of 60:40 as the eluting agent has a Rf -value of 0.15.
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([CH3:20])[CH2:3][CH2:4][CH2:5][CH2:6][N:7]1[C:15]2[C:14](=[O:16])[N:13]([CH3:17])[C:12](=[O:18])[N:11]([CH3:19])[C:10]=2[N:9]=[CH:8]1.[B-].[Na+]>C(O)C>[OH:1][CH:2]([CH3:20])[CH2:3][CH2:4][CH2:5][CH2:6][N:7]1[C:15]2[C:14](=[O:16])[N:13]([CH3:17])[C:12](=[O:18])[N:11]([CH3:19])[C:10]=2[N:9]=[CH:8]1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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O=C(CCCCN1C=NC=2N(C(N(C(C12)=O)C)=O)C)C
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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3.8 g
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Type
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reactant
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Smiles
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[B-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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At the end of addition
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CUSTOM
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Type
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CUSTOM
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Details
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for 30 minutes
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Subsequently heating
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent is evaporated on a rotary evaporator
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FILTRATION
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Type
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FILTRATION
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Details
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The insoluble substance is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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The extract is crystallised by evaporation
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OC(CCCCN1C=NC=2N(C(N(C(C12)=O)C)=O)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
